Cas no 94031-23-9 (Sucrose trilaurate)

• Product Name: Sucrose trilaurate
• CAS No: 94031-23-9
• MF: C₄₈H₈₈O₁₄
• MW: 889.203937530518
• CID: 808473
• Update Time: 2023-08-03

Sucrose trilaurate Chemical and Physical Properties

Names and Identifiers

• Sucrose trilaurate
• [(2S,3S,4R,5R)-3,4-di(dodecanoyloxy)-5-(hydroxymethyl)-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxolan-2-yl]methyl dodecanoate

• Inchi： 1S/C48H88O14/c1-4-7-10-13-16-19-22-25-28-31-39(51)57-36-48(62-47-44(56)43(55)42(54)37(34-49)58-47)46(60-41(53)33-30-27-24-21-18-15-12-9-6-3)45(38(35-50)61-48)59-40(52)32-29-26-23-20-17-14-11-8-5-2/h37-38,42-47,49-50,54-56H,4-36H2,1-3H3/t37-,38-,42-,43+,44-,45-,46+,47-,48+/m1/s1
• InChI Key： NJWPTAJOXLJZHJ-XQAXEFKXSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@]1(COC(CCCCCCCCCCC)=O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 62
• Rotatable Bond Count: 41
• Complexity: 1160
• Topological Polar Surface Area: 208